![molecular formula C20H21N3OS B404387 N-[5-(4-tert-butylphenyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzamide](/img/structure/B404387.png)
N-[5-(4-tert-butylphenyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzamide
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Overview
Description
N-[5-(4-tert-butylphenyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzamide is a member of benzamides.
Scientific Research Applications
Anticonvulsant Applications
N-[5-(4-tert-butylphenyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzamide and its derivatives have shown promise in the field of anticonvulsant research. A study by Sych et al. (2018) highlights the anticonvulsive activity of a related 1,3,4-thiadiazole derivative, demonstrating its potential in seizure control compared to classical drugs like Depakin. This study underscores the importance of developing quality control techniques for new medicinal substances in this category (Sych et al., 2018).
Antimicrobial and Antifungal Properties
Research by Ameen and Qasir (2017) indicates that derivatives of 1,3,4-thiadiazole, including compounds structurally similar to this compound, have diverse applications as antibacterial, anticancer, antifungal, anti-inflammatory, and antidepressant agents. Their study supports the therapeutic effects of these derivatives for various pathological conditions including inflammation, pain, or hypertension (Ameen & Qasir, 2017).
Properties
Molecular Formula |
C20H21N3OS |
---|---|
Molecular Weight |
351.5g/mol |
IUPAC Name |
N-[5-(4-tert-butylphenyl)-1,3,4-thiadiazol-2-yl]-4-methylbenzamide |
InChI |
InChI=1S/C20H21N3OS/c1-13-5-7-14(8-6-13)17(24)21-19-23-22-18(25-19)15-9-11-16(12-10-15)20(2,3)4/h5-12H,1-4H3,(H,21,23,24) |
InChI Key |
REDXCVKOQFZGCZ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)C3=CC=C(C=C3)C(C)(C)C |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)C3=CC=C(C=C3)C(C)(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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